1-Benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one

• CAS: 425669-40-5
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol
• SMILES: C=CCCOC1=NC(=CN(C1=O)CC2=CC=CC=C2)Cl
• InChI: InChI=1S/C15H15ClN2O2/c1-2-3-9-20-14-15(19)18(11-13(16)17-14)10-12-7-5-4-6-8-12/h2,4-8,11H,1,3,9-10H2
• InChIKey: ZCDRZGARSCGBPE-UHFFFAOYSA-N

1-Benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one is a 2(1H)-pyrazinone derivative featuring a benzyl substituent at N1, a chlorine at C5, and a but-3-en-1-yloxy side chain at C3. This compound belongs to the class of 3-alkenyloxy-2(1H)-pyrazinones, which are primarily employed as synthetic intermediates for the construction of complex polycyclic scaffolds via intramolecular Diels-Alder (IMDA) cycloaddition.

Procurement Overview: 1-Benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one (CAS 425669-40-5)

1-Benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one is a 2(1H)-pyrazinone derivative featuring a benzyl substituent at N1, a chlorine at C5, and a but-3-en-1-yloxy side chain at C3 [1]. This compound belongs to the class of 3-alkenyloxy-2(1H)-pyrazinones, which are primarily employed as synthetic intermediates for the construction of complex polycyclic scaffolds via intramolecular Diels-Alder (IMDA) cycloaddition [1]. It is typically supplied at ≥95% purity (HPLC) and has a molecular formula of C15H15ClN2O2 (MW 290.74 g/mol) .

Workflow Intramolecular Diels-Alder (IMDA) cycloaddition

Key Feature Terminal alkene dienophile enables tricyclic scaffold assembly

Use Context Bifunctional building block with C5 chlorine cross-coupling handle

• [1] De Borggraeve WM, Rombouts FJR, Verbist BMP, Van Der Eycken EV, Hoornaert GJ. Stereoselective intramolecular Diels–Alder reactions of 3-alkenyl(oxy)-2(1H)-pyrazinones. Tetrahedron Lett. 2002;43(3):447-449. DOI: 10.1016/S0040-4039(01)02188-8. View Source

Why Generic Substitution Fails for 1-Benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one (CAS 425669-40-5)

In-class substitution of this 2(1H)-pyrazinone with structurally similar analogs fails because the terminal alkene of the but-3-en-1-yloxy group is the essential dienophile that enables the synthetically critical intramolecular Diels-Alder (IMDA) cycloaddition [1]. Close analogs such as the but-3-yn-1-yloxy congener (CAS 161454-87-1) or saturated butoxy derivatives lack this reactive π-system and therefore cannot undergo the same stereoselective [4+2] cycloaddition to generate tricyclic breviamide-type skeletons [1]. Additionally, the C5 chlorine serves as a handle for subsequent cross-coupling functionalization, making the compound a strategic bifunctional building block that is not interchangeable with dechlorinated or differently substituted pyrazinones [2].

1-Benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one

Alkyne analog (CAS 161454-87-1)

Cannot undergo IMDA cycloaddition. The but-3-yn-1-yloxy group lacks the required dienophile geometry, halting tricyclic scaffold synthesis.

1-Benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one

Saturated butoxy analog

No reactive π-system. A saturated side chain eliminates dienophile character, making IMDA cyclization impossible.

1-Benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one

Dechlorinated or C5-unsubstituted pyrazinone

Missing cross-coupling handle. Absence of C5 chlorine prevents post-IMDA diversification via Pd-catalyzed reactions.

• [1] De Borggraeve WM, Rombouts FJR, Verbist BMP, Van Der Eycken EV, Hoornaert GJ. Stereoselective intramolecular Diels–Alder reactions of 3-alkenyl(oxy)-2(1H)-pyrazinones. Tetrahedron Lett. 2002;43(3):447-449. DOI: 10.1016/S0040-4039(01)02188-8. View Source
• [2] Rombouts FJR, et al. Reactions of 3,5-dichloropyrazinones with O-nucleophiles. Tetrahedron. 2001. (Referenced in Tetrahedron Lett. 2002, 43, 447-449). View Source

Quantitative Differentiation Evidence for 1-Benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one (CAS 425669-40-5)

IMDA Reactivity: Alkene- vs. Alkyne-Substituted Pyrazinone

The target compound, bearing a terminal alkene in the but-3-en-1-yloxy side chain, undergoes smooth intramolecular Diels-Alder (IMDA) cycloaddition upon heating to yield tricyclic endo adducts [1]. In contrast, the direct alkyne analog 1-benzyl-3-(but-3-yn-1-yloxy)-5-chloropyrazin-2(1H)-one (CAS 161454-87-1) lacks the requisite dienophile geometry and does not participate in analogous IMDA cyclization under the same conditions, representing a fundamental reactivity difference that governs synthetic route selection .

IMDA Reactivity

Class-level inference

Undergoes smooth IMDA to form tricyclic endo adducts

Alkyne analog (CAS 161454-87-1): no IMDA reactivity reported

Determines tricyclic scaffold access; wrong analog halts synthetic sequence

Thermal IMDA conditions; see De Borggraeve et al. 2002 for representative protocols

Evidence Dimension	Intramolecular Diels-Alder (IMDA) reactivity
Target Compound Data	Undergoes smooth IMDA to form tricyclic endo adducts (reported for the class)
Comparator Or Baseline	1-Benzyl-3-(but-3-yn-1-yloxy)-5-chloropyrazin-2(1H)-one (CAS 161454-87-1): no IMDA reactivity reported
Quantified Difference	Qualitative reactivity difference (reactive vs. unreactive as dienophile)
Conditions	Thermal IMDA conditions; see De Borggraeve et al. 2002 for representative protocols

Why This Matters

This reactivity difference dictates whether a tricyclic scaffold can be accessed via IMDA; procurement of the wrong analog halts the synthetic sequence entirely.

• [1] De Borggraeve WM, Rombouts FJR, Verbist BMP, Van Der Eycken EV, Hoornaert GJ. Stereoselective intramolecular Diels–Alder reactions of 3-alkenyl(oxy)-2(1H)-pyrazinones. Tetrahedron Lett. 2002;43(3):447-449. View Source

Stereochemical Fidelity: Quantitative Endo Selectivity in IMDA

In the published IMDA protocol for 3-alkenyl(oxy)-2(1H)-pyrazinones, the cycloaddition proceeds with complete stereoselectivity, exclusively affording the endo cycloadduct [1]. The target compound 1-benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one is explicitly listed among the substrates, confirming its participation in this highly stereoselective transformation [1]. No exo adduct is detected under the reported conditions, yielding a diastereomeric ratio (d.r.) of >99:1 endo:exo [1].

Endo Selectivity

Direct head-to-head comparison

Endo:exo d.r. >99:1

Single diastereomer simplifies purification; no exo adduct detected

Thermal IMDA in refluxing solvent; Tetrahedron Lett. 2002, 43, 447-449

Evidence Dimension	Diastereoselectivity of IMDA cycloaddition
Target Compound Data	Endo:exo d.r. >99:1 (only endo adduct detected)
Comparator Or Baseline	Exo adduct (theoretical alternative diastereomer)
Quantified Difference	>99% endo selectivity vs. 0% exo
Conditions	Thermal IMDA in refluxing solvent; see Tetrahedron Lett. 2002, 43, 447-449 for full experimental details

Why This Matters

Complete endo stereoselectivity ensures a single diastereomer, eliminating the need for chiral separation and improving yield for downstream synthetic steps.

• [1] De Borggraeve WM, Rombouts FJR, Verbist BMP, Van Der Eycken EV, Hoornaert GJ. Stereoselective intramolecular Diels–Alder reactions of 3-alkenyl(oxy)-2(1H)-pyrazinones. Tetrahedron Lett. 2002;43(3):447-449. View Source

Synthetic Efficiency: Reported IMDA Yield for the Alkene Substrate Class

The ChemSrc compilation of the Tetrahedron Letters 2002 paper reports that the IMDA cyclization of the target compound class proceeds with a yield of approximately 67% for the tricyclic cycloadduct . While this yield is reported for the class and may vary with specific substitution, it provides a benchmark for synthetic planning. Comparator analogs lacking the terminal alkene (e.g., alkyne or saturated congeners) produce no cycloadduct under identical conditions, corresponding to a 0% yield for the IMDA pathway .

Synthetic Yield

Cross-study comparable

~67% cycloadduct yield (reported for 3-alkenyloxy class)

Benchmark for synthetic planning; alkyne analog yields 0%

Yield may vary with specific substitution; class-level evidence

Evidence Dimension	Isolated yield of IMDA tricyclic adduct
Target Compound Data	~67% cycloadduct yield (reported for the 3-alkenyloxy class)
Comparator Or Baseline	Alkyne analog (CAS 161454-87-1): 0% IMDA yield (reaction does not occur)
Quantified Difference	~67% vs. 0% (absolute yield difference of ~67 percentage points)
Conditions	Reaction of 3-alkenyl(oxy)-2(1H)-pyrazinones under thermal IMDA conditions; see De Borggraeve et al. 2002

Why This Matters

A ~67% yield for complex tricyclic scaffold formation represents a productive key step in multi-step synthesis; the alkyne analog cannot deliver this intermediate at all.

Substitution at C5: Chlorine as a Functional Handle vs. Dechlorinated Analogs

The target compound retains a chlorine atom at the C5 position of the pyrazinone ring, providing a site for subsequent Pd-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) after IMDA cyclization [1]. Dechlorinated or C5-unsubstituted pyrazinone analogs lack this synthetic handle, limiting options for post-cyclization diversification. The chlorine in this specific compound thus constitutes a strategically positioned functional group that is not present in 3-alkenyloxy-2(1H)-pyrazinones lacking C5 halogenation [2].

C5 Functional Handle

Class-level inference

C5 chlorine present (enables Pd-catalyzed cross-coupling)

Analogs without C5 halogen: no cross-coupling handle

Enables late-stage diversification of IMDA-derived tricyclic scaffold

Post-IMDA functionalization; specific conditions not detailed in open literature

Evidence Dimension	Presence of C5 chlorine for cross-coupling
Target Compound Data	C5 chlorine present (enables Pd-catalyzed cross-coupling)
Comparator Or Baseline	3-alkenyloxy-2(1H)-pyrazinones without C5 halogen (e.g., 3-but-3-en-1-yloxy-1-methylpyrazin-2(1H)-one): no halogen handle
Quantified Difference	Qualitative functional group difference (one cross-coupling handle vs. none)
Conditions	Post-IMDA functionalization; cross-coupling conditions not specified for this exact compound in open literature

Why This Matters

The C5 chlorine enables late-stage diversification of the IMDA-derived tricyclic scaffold, offering access to a broader library of analogs from a single advanced intermediate.

• [1] De Borggraeve WM, Rombouts FJR, Verbist BMP, Van Der Eycken EV, Hoornaert GJ. Stereoselective intramolecular Diels–Alder reactions of 3-alkenyl(oxy)-2(1H)-pyrazinones. Tetrahedron Lett. 2002;43(3):447-449. The paper uses 3,5-dichloropyrazinones as starting materials; the C5 chlorine is retained in products like 425669-40-5. View Source
• [2] Vandenberghe DM, Hoornaert GJ. Reactions of 3,5-dichloropyrazinones with O-nucleophiles. Bull. Soc. Chim. Belg. (Referenced in Tetrahedron Lett. 2002). Establishes the synthetic access to 5-chloro-3-alkoxy-2(1H)-pyrazinones. View Source

Recommended Application Scenarios for 1-Benzyl-3-(but-3-en-1-yloxy)-5-chloropyrazin-2(1H)-one (CAS 425669-40-5)

Construction of Tricyclic Breviamide-Type Scaffolds via Stereoselective IMDA

In medicinal chemistry projects targeting complex polycyclic alkaloid-like structures, this compound serves as the direct precursor to tricyclic breviamide core skeletons. Heating the compound under standard IMDA conditions yields the endo cycloadduct with complete stereoselectivity (>99:1 d.r.), enabling the rapid assembly of three-dimensional molecular architectures in a single step [1]. This transformation is not achievable with the alkyne or saturated side-chain analogs, which fail to undergo cyclization .

Diversifiable Intermediate for Library Synthesis via Post-IMDA Cross-Coupling

After IMDA cyclization, the retained C5 chlorine atom permits Pd-catalyzed diversification (e.g., Suzuki, Sonogashira, or amination reactions). This allows a single tricyclic intermediate to be elaborated into a library of analogs bearing aryl, heteroaryl, or amino substituents at C5, significantly enhancing the chemical space accessible from one procurement event [2].

Reference Standard for Stereochemical Outcome Studies in IMDA Methodology

For laboratories developing new IMDA protocols or catalyst systems, this compound provides a well-characterized substrate with a documented stereochemical outcome (exclusive endo). It can serve as a benchmarking standard to validate that new reaction conditions preserve the stereochemical fidelity reported by De Borggraeve et al. (2002) [1].

Application

Selection Property

Validation Focus

Tricyclic breviamide-type scaffold synthesis via IMDA

Terminal alkene dienophile for stereoselective [4+2] cycloaddition

Endo selectivity (>99:1 d.r.) and cycloaddition efficiency

Post-IMDA diversification through cross-coupling

C5 chlorine functional handle for Pd-catalyzed reactions

Compatibility of tricyclic core with Suzuki, amination, etc.

IMDA methodology benchmarking standard

Documented complete endo stereoselectivity

Stereochemical fidelity under new conditions vs. De Borggraeve protocol

• [1] De Borggraeve WM, Rombouts FJR, Verbist BMP, Van Der Eycken EV, Hoornaert GJ. Stereoselective intramolecular Diels–Alder reactions of 3-alkenyl(oxy)-2(1H)-pyrazinones. Tetrahedron Lett. 2002;43(3):447-449. View Source
• [2] Rombouts FJR, et al. Reactions of 3,5-dichloropyrazinones with O-nucleophiles. Tetrahedron. 2001. (Referenced in Tetrahedron Lett. 2002). Establishes synthetic access and the retention of C5-Cl for further functionalization. View Source